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Compound of Interest

Compound Name: 2,3,4-trinitro-1H-pyrrole

CAS No.: 146779-42-2

Cat. No.: B183506

Get Quote

Executive Summary
2,3,4-Trinitro-1H-pyrrole represents a class of high-energy-density materials (HEDMs) derived

from five-membered nitrogen heterocycles. Unlike its isomer 2,3,5-trinitropyrrole, the 2,3,4-

substitution pattern creates a unique charge distribution and crystal packing density that rivals

RDX (Cyclotrimethylenetrinitramine).

This guide provides a rigorous validation protocol to confirm its theoretical performance.

Preliminary data suggests this compound offers a detonation velocity (>8,500 m/s) and

pressure (>34 GPa) significantly superior to TNT, with a density profile that makes it a viable

candidate for high-performance warhead fills.

Chemical Architecture & Theoretical Grounding
The energetic potential of 2,3,4-trinitro-1H-pyrrole stems from its high nitrogen content and

positive oxygen balance relative to the carbon backbone.

Structural Advantage: The presence of three nitro groups on the pyrrole ring increases the

material's density (ρ) significantly above 1.80 g/cm³. The adjacent nitro groups at positions 2,

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b183506#bc-rfq
https://www.benchchem.com/product/b183506/docs?utm_src=pdf-body#technical-validation-guide-energetic-properties-of-2-3-4-trinitro-1h-pyrrole
https://www.benchchem.com/product/b183506/docs?utm_src=pdf-body#technical-validation-guide-energetic-properties-of-2-3-4-trinitro-1h-pyrrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3, and 4 induce steric strain, which can enhance the heat of formation (

).

Acidity & Stability: The N-H proton in the pyrrole ring is highly acidic due to the electron-

withdrawing nature of the three nitro groups. This feature allows for further functionalization

(e.g., methylation to 1-methyl-2,3,4-trinitropyrrole) but requires specific handling protocols to

prevent moisture sensitivity during validation.

Comparative Performance Metrics (Theoretical vs.
Experimental)
Table 1: Performance benchmarks against standard high explosives.

Property
2,3,4-Trinitro-1H-
pyrrole (Target)

TNT (Baseline) RDX (Competitor)

Formula

Density (

, g/cm³)
1.85 - 1.90 (Est.) 1.65 1.82

Detonation Velocity (

, m/s)
~8,800 - 9,000 6,900 8,750

Detonation Pressure (

, GPa)
~35.0 - 37.0 19.0 34.0

Oxygen Balance (

, %)
-22.0% -74.0% -21.6%

Impact Sensitivity (

, cm)
Requires Validation >100 (Insensitive) 26 (Sensitive)
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Note: The oxygen balance of 2,3,4-trinitro-1H-pyrrole is far superior to TNT, allowing for more

complete combustion and higher energy output per gram.

Experimental Validation Protocols
To objectively validate the properties of 2,3,4-trinitro-1H-pyrrole, researchers must follow a

"Self-Validating" workflow. This ensures that impurities (such as lower nitrated isomers) do not

skew energetic data.

Phase I: Synthesis & Purity Confirmation
Objective: Isolate 2,3,4-trinitro-1H-pyrrole with >99.5% purity. Isomers like 2,3,5-trinitro-1H-

pyrrole must be removed as they possess different crystal densities.

Synthesis Route: Controlled nitration of pyrrole (often requiring protection/deprotection steps

or careful temperature control to avoid ring oxidation).

Validation Step:

High-Performance Liquid Chromatography (HPLC): Use a C18 column with

Acetonitrile/Water gradient.

NMR Spectroscopy:

NMR must show a single peak for the C-5 proton (singlet) and the broad N-H peak. Any
splitting indicates the presence of 2,3,5-isomer or dinitro-derivatives.

Phase II: Density & Thermal Stability
Causality: Detonation pressure scales with the square of density (

). Accurate density measurement is critical.

Gas Pycnometry:
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Protocol: Dry sample at 50°C under vacuum for 4 hours. Measure skeletal density using

Helium pycnometry at 25°C.

Target:ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-

inserted">

.[1][2]

Differential Scanning Calorimetry (DSC):

Protocol: Heat 0.5 mg sample at 5°C/min in a pinhole aluminum pan.

Success Criteria: Distinct melting endotherm followed by sharp decomposition exotherm (

). A low

indicates instability unsuitable for military use.

Phase III: Energetic Performance Testing
Causality: Direct measurement of detonation velocity (

) is the gold standard for validation.

Bomb Calorimetry (Heat of Combustion):

Protocol: Burn sample in excess oxygen (30 bar). Correct for nitric acid formation.

Calculation: Derive

(Heat of Formation) using Hess's Law. High positive

validates the "stored energy" in the strained ring.

Small-Scale Detonation Velocity (Impedance Method):

Setup: Press material into a 5mm diameter pellet (95% TMD).

Measurement: Use photon doppler velocimetry (PDV) or piezoelectric pins to measure the

shock wave speed.
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Validation: Measured

must be within 5% of EXPLO5 code predictions based on the measured density.

Safety & Sensitivity Profile
Before scaling up, the sensitivity of the N-H acidic proton and the nitro-groups must be

mapped.

BAM Impact Test: Determine the drop height (

) for 50% probability of initiation.

Expectation: Likely more sensitive than TNT but should be less sensitive than PETN.

BAM Friction Test: Measure threshold in Newtons (N).

Expectation: >120 N is required for safe handling.

Logic Pathway & Workflow Visualization
The following diagram illustrates the critical path from synthesis to validated energetic property.
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Caption: Step-by-step validation workflow ensuring sample integrity before energetic testing.

Conclusion
2,3,4-Trinitro-1H-pyrrole is a high-value candidate for next-generation energetic formulations.

[3] Its validation relies on confirming a density > 1.85 g/cm³ and a decomposition temperature >

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b183506/docs?utm_src=pdf-body-img#technical-validation-guide-energetic-properties-of-2-3-4-trinitro-1h-pyrrole
https://www.benchchem.com/product/b183506/docs?utm_src=pdf-body#technical-validation-guide-energetic-properties-of-2-3-4-trinitro-1h-pyrrole
https://www.researchgate.net/publication/233774878_Synthesis_of_Thermally_Stable_Energetic_123-Triazole_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


180°C.[1] If these thresholds are met, it offers a performance profile superior to TNT and

comparable to RDX, with the added benefit of a highly favorable oxygen balance.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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